Cas no 21301-86-0 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)-)
![1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- structure](https://www.kuujia.com/scimg/cas/21301-86-0x500.png)
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)-
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- Inchi: 1S/C10H13ClN4/c1-6(2)7(3)15-10-8(4-14-15)9(11)12-5-13-10/h4-7H,1-3H3
- InChI Key: BQFOAPXJMYTWMF-UHFFFAOYSA-N
- SMILES: C1=NC(Cl)=C2C=NN(C(C)C(C)C)C2=N1
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-684793-0.25g |
4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 0.25g |
$840.0 | 2023-05-23 | ||
Enamine | EN300-684793-0.5g |
4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 0.5g |
$877.0 | 2023-05-23 | ||
Enamine | EN300-684793-10.0g |
4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 10g |
$3929.0 | 2023-05-23 | ||
Enamine | EN300-684793-1.0g |
4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 1g |
$914.0 | 2023-05-23 | ||
Enamine | EN300-684793-2.5g |
4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 2.5g |
$1791.0 | 2023-05-23 | ||
Enamine | EN300-684793-0.1g |
4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 0.1g |
$804.0 | 2023-05-23 | ||
Enamine | EN300-684793-0.05g |
4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 0.05g |
$768.0 | 2023-05-23 | ||
Enamine | EN300-684793-5.0g |
4-chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 5g |
$2650.0 | 2023-05-23 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01059001-1g |
4-Chloro-1-(3-methylbutan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine |
21301-86-0 | 95% | 1g |
¥4494.0 | 2023-03-18 |
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- Related Literature
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
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5. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
Additional information on 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)-
Comprehensive Overview of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- (CAS No. 21301-86-0)
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- (CAS No. 21301-86-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals often search for terms like "pyrazolo[3,4-d]pyrimidine derivatives", "4-chloro-1-(1,2-dimethylpropyl) synthesis", and "CAS 21301-86-0 applications" to explore its potential uses.
The molecular structure of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- features a chloro substituent at the 4-position and a branched alkyl group at the 1-position, which contributes to its stability and reactivity. This combination makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in organic chemistry highlight the growing demand for heterocyclic building blocks, with queries such as "pyrazolo[3,4-d]pyrimidine scaffold" and "nitrogen-rich heterocycles" frequently appearing in scientific literature and patent filings.
In the context of drug discovery, 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases. Searches for "kinase inhibitors 2024" and "pyrazolo[3,4-d]pyrimidine in drug development" reflect the ongoing interest in this area. The compound's ability to modulate kinase activity makes it a promising candidate for further study in therapeutic applications.
Another area of interest is the compound's role in agrochemicals. The pyrazolo[3,4-d]pyrimidine core is often found in pesticides and herbicides due to its ability to interact with biological targets in pests. Keywords like "agrochemical intermediates" and "pyrazolo[3,4-d]pyrimidine in agriculture" are commonly searched by professionals in this field. The chloro and alkyl substituents in CAS No. 21301-86-0 enhance its efficacy, making it a valuable component in the development of new crop protection agents.
Synthetic routes to 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- often involve multi-step reactions, including cyclization and halogenation steps. Researchers frequently look for "synthesis of pyrazolo[3,4-d]pyrimidine derivatives" and "optimization of heterocyclic synthesis" to improve yields and reduce costs. Recent advancements in green chemistry have also led to searches for "sustainable synthesis methods", emphasizing the need for environmentally friendly processes in producing such compounds.
The physicochemical properties of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)-, such as solubility, melting point, and stability, are critical for its practical applications. Analytical techniques like NMR, HPLC, and mass spectrometry are commonly used to characterize this compound. Queries such as "analytical methods for heterocycles" and "CAS 21301-86-0 characterization" are popular among chemists seeking to validate the purity and identity of their samples.
In summary, 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1,2-dimethylpropyl)- (CAS No. 21301-86-0) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it a valuable tool for researchers exploring heterocyclic chemistry and drug discovery. As interest in nitrogen-containing heterocycles continues to grow, this compound remains a focal point for innovation and development in the chemical sciences.
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